N-(2,4-dichlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-(2,4-dichlorophenyl)-2-(3-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C14H18Cl2N2O/c1-10-3-2-6-18(8-10)9-14(19)17-13-5-4-11(15)7-12(13)16/h4-5,7,10H,2-3,6,8-9H2,1H3,(H,17,19)
• InChI Key: RGWUWGUNSKANCG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CC(=O)NC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H18Cl2N2O
• Molecular Weight: 301.2 g/mol

Description

N-(2,4-dichlorophenyl)-2-(3-methyl-1-piperidinyl)acetamide, commonly known as DPA, is a chemical compound that has been widely used in scientific research. DPA is a member of the acetamide class of compounds and is known for its ability to modulate the activity of certain ion channels in the nervous system.

Scientific Research Applications

DPA has been used extensively in scientific research due to its ability to modulate the activity of certain ion channels in the nervous system. It has been found to be particularly effective in studying the activity of voltage-gated sodium channels and calcium channels. DPA has also been used as a tool for investigating the role of ion channels in various physiological processes, including pain perception, muscle contraction, and neuronal excitability.

Mechanism of Action

DPA works by binding to specific sites on ion channels in the nervous system, causing a change in the channel's conformation and altering its activity. Specifically, DPA has been shown to bind to the S6 segment of the voltage-gated sodium channel, altering its gating properties and reducing the channel's ability to conduct sodium ions. This results in a decrease in the excitability of neurons that rely on sodium channels for their activity.
Biochemical and Physiological Effects:
DPA has been shown to have a number of biochemical and physiological effects in both in vitro and in vivo experiments. In vitro, DPA has been found to reduce the amplitude of sodium currents in isolated neurons, as well as decrease the frequency of action potentials. In vivo, DPA has been shown to have analgesic effects in animal models of pain, as well as reduce muscle spasms in models of muscle contraction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its specificity for certain ion channels in the nervous system. This allows researchers to study the activity of these channels in a more targeted manner, without affecting other channels or processes. However, one limitation of using DPA is its relatively low potency, which can make it difficult to achieve the desired effects in some experiments.

Future Directions

There are several directions for future research on DPA and its effects on ion channels in the nervous system. One area of interest is investigating the potential therapeutic applications of DPA in treating pain and other conditions related to ion channel dysfunction. Another area of research is exploring the structure-activity relationships of DPA and related compounds, in order to develop more potent and selective modulators of ion channels. Finally, there is a need for further studies on the safety and toxicity of DPA, particularly in chronic and long-term use.